Cas no 1785248-79-4 (2,2-Difluoro-3-hydroxy-3,4,4-trimethylpentanoic acid)

2,2-Difluoro-3-hydroxy-3,4,4-trimethylpentanoic acid is a fluorinated carboxylic acid derivative characterized by its unique structural features, including a difluoromethyl group and a tertiary hydroxy moiety. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for pharmaceuticals, agrochemicals, and specialty materials. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, making it valuable for modifying bioactive molecules. The hydroxy and carboxylic acid functional groups provide reactive handles for further derivatization. Its sterically hindered structure may also influence stereoselective reactions. The compound's distinct properties make it suitable for applications requiring tailored fluorinated building blocks with precise control over molecular conformation and reactivity.

2,2-Difluoro-3-hydroxy-3,4,4-trimethylpentanoic acid structure

1785248-79-4 structure

Product Name:2,2-Difluoro-3-hydroxy-3,4,4-trimethylpentanoic acid

CAS No:1785248-79-4

MF:C₈H₁₄F₂O₃

MW:196.191770076752

CID:5713969

PubChem ID:105449659

Update Time:2025-10-13

2,2-Difluoro-3-hydroxy-3,4,4-trimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

- EN300-1599436
- 2,2-Difluoro-3-hydroxy-3,4,4-trimethylpentanoicacid
- 2,2-Difluoro-3-hydroxy-3,4,4-trimethylpentanoic acid
- 1785248-79-4
- Pentanoic acid, 2,2-difluoro-3-hydroxy-3,4,4-trimethyl-
- Inchi： 1S/C8H14F2O3/c1-6(2,3)7(4,13)8(9,10)5(11)12/h13H,1-4H3,(H,11,12)
- InChI Key： OHWLECKBXNQFDO-UHFFFAOYSA-N
- SMILES： FC(C(=O)O)(C(C)(C(C)(C)C)O)F

Computed Properties

Exact Mass: 196.09110063g/mol
Monoisotopic Mass: 196.09110063g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 57.5Å²

Experimental Properties

Density: 1.198±0.06 g/cm3(Predicted)
Boiling Point: 279.7±40.0 °C(Predicted)
pka: 1.40±0.10(Predicted)

2,2-Difluoro-3-hydroxy-3,4,4-trimethylpentanoic acid Pricemore >>

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